
Physical properties of Pyridine 1-oxide
hydrochloride (melting point, solubility)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyridine 1-oxide hydrochloride

Cat. No.: B091478 Get Quote

A Technical Guide to the Physical Properties of
Pyridine 1-oxide Hydrochloride
This technical guide provides a detailed overview of the known physical properties of Pyridine
1-oxide hydrochloride, with a specific focus on its melting point and solubility. This document

is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis who require precise data and methodologies for the characterization of this

compound.

Core Physical Properties
Pyridine 1-oxide hydrochloride (C₅H₅NO·HCl) is the hydrochloride salt of Pyridine 1-oxide.

The addition of the hydrochloride group significantly influences the compound's physical

characteristics, particularly its polarity and, consequently, its solubility profile.

The following table summarizes the key physical properties of Pyridine 1-oxide
hydrochloride. For comparative purposes, data for the parent compound, Pyridine 1-oxide, is

also included where available.
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Property
Pyridine 1-oxide
hydrochloride

Pyridine 1-oxide

Melting Point 179.5-181 °C 62-67 °C[1][2]

Molecular Formula C₅H₆ClNO[3] C₅H₅NO[4]

Molecular Weight 131.56 g/mol 95.10 g/mol

Appearance Crystals (from isopropanol) Deliquescent, colorless solid[5]

Solubility

While specific quantitative data

is not readily available, it is

anticipated to be highly soluble

in water and other polar

solvents. This is inferred from

the high water solubility of both

Pyridine N-oxide and pyridine

hydrochloride.[4][5][6]

Soluble in water and most

polar solvents.[5]

Experimental Protocols
Detailed experimental protocols for determining the physical properties of chemical compounds

are crucial for reproducible and accurate results. The following are standard methodologies

applicable to the characterization of Pyridine 1-oxide hydrochloride.

The melting point of a crystalline solid is a critical indicator of its purity. The recommended

method for determining the melting point of Pyridine 1-oxide hydrochloride is the capillary

melting point method.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle
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Procedure:

Sample Preparation: Ensure the Pyridine 1-oxide hydrochloride sample is completely dry

and finely powdered. Use a mortar and pestle to gently grind the crystals if necessary.

Capillary Loading: Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping

the sealed end on a hard surface.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

For an unknown compound, a preliminary rapid heating run can be performed to

approximate the melting range.

For a more precise measurement, heat the block rapidly to about 15-20 °C below the

expected melting point (179-181 °C).

Then, decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

Observation: Carefully observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (onset of melting) and the temperature

at which the entire sample becomes a clear liquid (completion of melting). The recorded

range is the melting point.

A standard method for determining the solubility of a solid in a solvent is the shake-flask

method. This protocol can be adapted to various solvents to establish a comprehensive

solubility profile for Pyridine 1-oxide hydrochloride.

Apparatus:

Analytical balance

Vials or flasks with airtight seals

Constant temperature shaker bath or orbital shaker
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Centrifuge

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Pyridine 1-oxide hydrochloride to a known volume of the

desired solvent (e.g., water, ethanol) in a sealed vial. The excess solid ensures that a

saturated solution is formed.

Place the vial in a constant temperature shaker bath (e.g., at 25 °C) and agitate for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation:

After equilibration, allow the vial to stand undisturbed at the same temperature to let the

excess solid settle.

To ensure complete separation of the solid from the liquid phase, centrifuge the vial at a

high speed.

Sample Analysis:

Carefully withdraw a known aliquot of the clear supernatant.

Dilute the aliquot quantitatively with the same solvent to a concentration that falls within

the linear range of the analytical instrument.

Measure the concentration of Pyridine 1-oxide hydrochloride in the diluted solution

using a pre-calibrated analytical method (e.g., UV-Vis spectrophotometry at a specific

wavelength or HPLC).

Calculation: Calculate the original concentration in the saturated solution, which represents

the solubility of the compound in that solvent at the specified temperature. The result is
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typically expressed in mg/mL or mol/L.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the physical and chemical

characterization of a synthesized compound like Pyridine 1-oxide hydrochloride.
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Caption: Workflow for the Characterization of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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